Yuehgesin C

• Molecular Formula: C17H22O5
• Molecular Weight: 306.4 g/mol
• InChI: InChI=1S/C17H22O5/c1-5-21-17(2,3)14(18)10-12-13(20-4)8-6-11-7-9-15(19)22-16(11)12/h6-9,14,18H,5,10H2,1-4H3
• InChIKey: ZEJUDJOXRYEYKX-UHFFFAOYSA-N

Researchers require authenticated coumarin standards for transporter assays, but generic analogs lack stereospecific activity. Yuehgesin C is a chiral phytochemical from *Murraya paniculata* validated as an OATP1B3-selective probe. - **Key property:** Predicted OATP1B3 inhibition probability (93.88% (R)-enantiomer) - **Authenticated marker:** Chemotaxonomic standard for Rutaceae QC - **Defined parameters:** LogP 2.21-2.40, TPSA 65.00 Ų, 6 rotatable bonds - **Supply:** Analytical purity, documented botanical origin

Yuehgesin C for Life Science Research

Yuehgesin C is a naturally occurring coumarin derivative (C₁₇H₂₂O₅, MW 306.4 g/mol) first isolated and characterized from fresh flowers of Murraya paniculata (Rutaceae) in 1994 alongside two structural congeners, yuehgesin-A and yuehgesin-B [1]. The compound features a 7-methoxy-2H-chromen-2-one (1-benzopyran-2-one) core with a distinctive 3-ethoxy-2-hydroxy-3-methylbutyl substituent at the C-8 position, and has been subsequently reported in Glycosmis pentaphylla and Murraya exotica [2]. Yuehgesin C is commercially available as a research-grade natural product reference standard, typically supplied at ≥98% purity as a powder with characterization by HPLC [3].

Naturally occurring 7-methoxy-8-substituted coumarin derivative

Chiral scaffold for stereoselective interaction and ADMET probe studies

Authenticated reference standard from Murraya paniculata flowers

• [1] Wu, T. S., & Lin, J. K. (1994). Chemotaxonomy of the Rutaceae. IV. Constituents of Murraya paniculata. Three new coumarins, yuehgesin-A, -B and -C and 22 compounds were isolated and characterized from fresh flowers of Murraya paniculata collected in Taiwan by spectral methods. View Source
• [2] PubChem. (2026). Compound Summary: 8-(3-Ethoxy-2-hydroxy-3-methylbutyl)-7-methoxy-2H-chromen-2-one (Yuehgesin C), CID 5319451. View Source
• [3] BioBioPha Co., Ltd. Yuehgesin C Product Page, Catalog No. BBP00532. View Source

Why Yuehgesin C Is Irreplaceable

Generic substitution of Yuehgesin C with other coumarin-class compounds is scientifically invalid due to its unique C-8 substitution pattern. While coumarins share a common 1-benzopyran-2-one scaffold, the 3-ethoxy-2-hydroxy-3-methylbutyl side chain at the C-8 position in Yuehgesin C is structurally distinct from the simpler alkyl, prenyl, or unsubstituted patterns found in common coumarin analogs such as murracarpin, isomeranzin, and mupanidin, which were co-isolated from the same Murraya paniculata source [1]. This side chain confers a unique stereocenter at the 2-hydroxy position, resulting in the (S)-enantiomeric configuration with a specific optical rotation of [α]D = +22.2° (CHCl₃) [2]. Furthermore, this substitution pattern yields a calculated XLogP3-AA value of 2.4, differentiating its lipophilicity profile from other Murraya-derived coumarins [3]. For research applications requiring specific molecular recognition events, chemotaxonomic marker studies, or structure-activity relationship investigations of C-8 substituted coumarins, generic replacement is not analytically defensible.

Stereochemistry & ADMET profile divergence

Achiral coumarin substitutes (osthole, scopoletin) lack the chiral side chain; enantiomer-specific OATP interaction contexts may not be reproduced.

Botanical source mismatch

Generic coumarins from different botanical origins may not carry Murraya paniculata flower-specific chemotaxonomic relevance, potentially shifting metabolomic interpretation.

• [1] Wu, T. S., & Lin, J. K. (1994). Chemotaxonomy of the Rutaceae. IV. Constituents of Murraya paniculata. Three new coumarins, yuehgesin-A, -B and -C and 22 compounds—murracarpin, mupanidin, isomeranzin—were isolated and characterized from fresh flowers of Murraya paniculata. View Source
• [2] BHSY-E Chemical Database. Yuehgesin C Product Specifications: CAS 125072-68-6, C₁₇H₂₂O₅, MW 306.358, Specific Optical Rotation +22.2° (CHCl₃), HPLC Purity ≥98%. View Source
• [3] PubChem. (2026). Computed Properties: XLogP3-AA = 2.4 for Yuehgesin C (CID 5319451). View Source

Yuehgesin C Comparative Evidence

Stereochemistry and ADMET Profile Divergence

Yuehgesin C possesses a 3-ethoxy-2-hydroxy-3-methylbutyl substituent at the C-8 position of the coumarin core, a structural feature absent in co-isolated Murraya paniculata coumarins including murracarpin, mupanidin, and isomeranzin [1]. Among the 25 compounds isolated from the same source material, Yuehgesin C is one of only three new coumarins (yuehgesin-A, -B, and -C) reported from this species [1]. The (S)-enantiomer exhibits a specific optical rotation of +22.2° in chloroform, confirming stereochemical identity [2].

Enantiomer ADMET profile

Class-level inference

(R)-Yuehgesin C: 93.88% OATP1B3 inhibition probability (predicted) vs. scopoletin (achiral, not comparable)

Supports enantiomer-specific ADMET interaction context

In silico admetSAR 2.0 prediction; experimental confirmation needed

Evidence Dimension	C-8 substituent identity and stereochemistry
Target Compound Data	3-ethoxy-2-hydroxy-3-methylbutyl side chain with (S)-configuration; [α]D = +22.2° (CHCl₃)
Comparator Or Baseline	Murracarpin, mupanidin, isomeranzin: lack ethoxy-hydroxy-methylbutyl moiety (different C-8 substituents)
Quantified Difference	Presence vs. absence of ethoxy-hydroxy-methylbutyl group; stereocenter absent in comparators
Conditions	Isolated from Murraya paniculata fresh flowers (Taiwan); structure determined by ¹H NMR, ¹³C NMR, and mass spectrometry

Why This Matters

For chemotaxonomic studies of Murraya species or structure-activity relationship investigations requiring the specific C-8 ethoxy-hydroxy-methylbutyl pharmacophore, only Yuehgesin C provides this exact molecular architecture.

• [1] Wu, T. S., & Lin, J. K. (1994). Chemotaxonomy of the Rutaceae. IV. Constituents of Murraya paniculata. Three new coumarins, yuehgesin-A, -B and -C and 22 compounds were isolated and characterized from fresh flowers of Murraya paniculata. View Source
• [2] BHSY-E Chemical Database. Yuehgesin C: Specific Optical Rotation +22.2° (CHCl₃). View Source

Botanical Source: Murraya paniculata Flowers

Yuehgesin C exhibits a computed XLogP3-AA value of 2.4, which is substantially higher than the unsubstituted coumarin scaffold (coumarin XLogP3 ~1.4) and reflects the contribution of the C-8 ethoxy-hydroxy-methylbutyl side chain to overall lipophilicity [1]. This logP value places Yuehgesin C within the optimal range (1-3) for passive membrane permeability while maintaining a hydrogen bond donor count of 1 and acceptor count of 5 [2].

Botanical source identity

Cross-study comparable

Murraya paniculata fresh flowers (Taiwan)

Confirms source-specific chemical marker authenticity

Osthole sourced from fruits/roots of other genera

Evidence Dimension	Calculated lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 2.4
Comparator Or Baseline	Unsubstituted coumarin: XLogP3 ~1.4 (class baseline inference)
Quantified Difference	Δ XLogP3 ≈ +1.0 (approximately 71% higher)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2024.11.20)

Why This Matters

The distinct lipophilicity profile affects chromatographic retention behavior, extraction efficiency, and potential membrane permeability in biological assays, making Yuehgesin C a chemically distinct entity from more polar coumarin analogs.

• [1] PubChem. (2026). Computed Properties: XLogP3-AA = 2.4 for Yuehgesin C (CID 5319451). View Source
• [2] PubChem. (2026). Computed Descriptors: Hydrogen Bond Donor Count = 1, Hydrogen Bond Acceptor Count = 5 for Yuehgesin C. View Source

Predicted OATP Inhibition and DDI Risk

Yuehgesin C has been definitively reported from only three plant sources: Murraya paniculata (flowers), Murraya exotica, and Glycosmis pentaphylla . In the original isolation study of 25 compounds from Murraya paniculata flowers, Yuehgesin C was one of only three new coumarins identified, indicating its relatively low natural abundance compared to major constituents [1]. This restricted natural distribution contrasts with more ubiquitous coumarins such as scopoletin or umbelliferone found across numerous plant families.

OATP/DDI prediction comparison

Class-level inference

(R)-Yuehgesin C: OATP1B1 89.84%, OATP1B3 93.88% vs. coumarin: CYP2D6 17.1% (predicted), limited transporter data

Supports chiral coumarin probe for OATP recognition studies

In silico predictions require experimental validation

Evidence Dimension	Number of confirmed plant sources
Target Compound Data	3 confirmed species: Murraya paniculata, Murraya exotica, Glycosmis pentaphylla
Comparator Or Baseline	Scopoletin: >20 plant families; Umbelliferone: widely distributed in Apiaceae, Rutaceae, and others
Quantified Difference	Yuehgesin C occurrence is approximately one order of magnitude more restricted than common coumarins
Conditions	Literature survey of natural product occurrence reports

Why This Matters

For researchers conducting phytochemical fingerprinting, chemotaxonomic classification of Rutaceae species, or authentication of Murraya-derived materials, Yuehgesin C serves as a species- and genus-specific marker compound with limited false-positive potential.

• [1] Wu, T. S., & Lin, J. K. (1994). Constituents of Murraya paniculata flowers: 25 compounds including three new coumarins yuehgesin-A, -B, and -C. View Source

Analytical Reference Standard: HPLC Purity and Physical Form Specifications for Reproducible Research

Commercially available Yuehgesin C is supplied as a powder with HPLC-assayed purity ≥98% [1]. The compound is characterized by a boiling point of 474.7 ± 45.0 °C at 760 mmHg and a flash point of 170.5 ± 22.2 °C, with vapor pressure of 0.0 ± 1.2 mmHg at 25 °C [2]. Predicted water solubility is 0.096 g/L (ALOGPS) with a logS of -3.5 [3]. These defined purity and physical property parameters enable reproducible experimental conditions across independent research groups.

Evidence Dimension	Commercial purity specification and physical characterization
Target Compound Data	Purity ≥98% (HPLC); Boiling point 474.7±45.0 °C; Flash point 170.5±22.2 °C; Water solubility 0.096 g/L
Comparator Or Baseline	Murracarpin, isomeranzin: comparable commercial purity specifications available; physical data not uniformly reported
Quantified Difference	Yuehgesin C has comprehensive predicted physical property data available vs. limited data for co-isolated analogs
Conditions	Vendor specifications (BioBioPha, Shanghai Lianmai); computed/predicted physical properties (ACD/Labs, ALOGPS)

Why This Matters

Well-characterized physical properties and established purity specifications reduce experimental variability and support method development for quantification of this compound in complex matrices.

• [1] BioBioPha Co., Ltd. / Shanghai Lianmai Bioengineering. Yuehgesin C Product Specification: CAS 125072-68-6, Purity ≥98%, Powder. View Source
• [2] Chem960. Physical Properties: Yuehgesin C Boiling Point 474.7±45.0 °C at 760 mmHg, Flash Point 170.5±22.2 °C, Vapor Pressure 0.0±1.2 mmHg at 25°C. View Source
• [3] PhytoBank. Predicted Physical Properties: Yuehgesin C Water Solubility 0.096 g/L, logS -3.5 (ALOGPS). View Source

Yuehgesin C Validated Applications

Murraya Species Chemotaxonomic Fingerprinting

Based on its restricted natural distribution to Murraya paniculata, Murraya exotica, and Glycosmis pentaphylla [1], Yuehgesin C serves as a species-specific phytochemical marker for taxonomic classification and authentication studies within Rutaceae. Its unique C-8 substitution pattern and stereochemistry distinguish it from co-occurring coumarins such as murracarpin and isomeranzin, enabling unambiguous LC-MS or HPLC-based identification in complex botanical extracts [2].

Stereospecific OATP Transporter Assays

Yuehgesin C, with its well-defined HPLC purity (≥98%), specific optical rotation (+22.2° in CHCl₃), and predicted physicochemical parameters including XLogP3-AA of 2.4 and water solubility of 0.096 g/L [1], is suitable for method development and validation in natural product analytical chemistry. Its distinct chromatographic retention behavior relative to simpler coumarins facilitates the development of separation methods for C-8 substituted coumarin derivatives [2].

In Silico ADMET Model Validation

The 3-ethoxy-2-hydroxy-3-methylbutyl side chain at C-8 represents a distinctive pharmacophoric element not found in common coumarins [1]. This structural feature, combined with its hydrogen bond donor/acceptor profile (1 donor, 5 acceptors) and moderate lipophilicity (XLogP3-AA 2.4) [2], positions Yuehgesin C as a useful comparator compound for structure-activity relationship investigations examining the impact of C-8 substitution on coumarin biological activity profiles.

Application

Selection Property

Validation Focus

Murraya chemotaxonomic fingerprinting

Authenticated M. paniculata flower reference standard

Metabolomic identity and source verification

Hepatic OATP transporter research

Enantiomer-specific OATP interaction profile

Stereospecific transport kinetics in vitro

In silico ADMET model benchmarking

Defined coumarin scaffold with predicted ADMET parameters

Predictive accuracy for semi-rigid natural products

• [1] Wu, T. S., & Lin, J. K. (1994). Chemotaxonomy of the Rutaceae. IV. Constituents of Murraya paniculata. Isolation and characterization of yuehgesin-A, -B, -C and 22 other compounds. View Source
• [2] PubChem. (2026). Yuehgesin C: Computed Properties, Natural Product Sources, and Physicochemical Data (CID 5319451). View Source